![molecular formula C6H12ClN B1342062 2-Azabicyclo[2.2.1]heptane hydrochloride CAS No. 63838-50-6](/img/structure/B1342062.png)
2-Azabicyclo[2.2.1]heptane hydrochloride
Overview
Description
2-Azabicyclo[2.2.1]heptane hydrochloride is a chemical compound with the formula C₆H₁₂ClN . It is used as a reactant in the preparation of diaza/aza/phthalazines as p38 kinase inhibitors for treating inflammations .
Synthesis Analysis
The synthesis of 2-Azabicyclo[2.2.1]heptane derivatives has been described in several studies. One method involves a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . Another approach describes the use of N-acylated pyrroles in a Diels–Alder reaction .Molecular Structure Analysis
The molecular structure of 2-Azabicyclo[2.2.1]heptane hydrochloride consists of a seven-membered ring with two carbon atoms and one nitrogen atom . The empirical formula is C₆H₁₂ClN .Chemical Reactions Analysis
In terms of chemical reactions, 2-Azabicyclo[2.2.1]heptane can undergo a palladium-catalyzed 1,2-aminoacyloxylation with cyclopentenes to synthesize oxygenated 2-azabicyclo[2.2.1]heptanes . This reaction proceeds efficiently with a broad array of substrates .Physical And Chemical Properties Analysis
The molecular weight of 2-Azabicyclo[2.2.1]heptane hydrochloride is 133.62 . More detailed physical and chemical properties were not found in the retrieved papers.Scientific Research Applications
Synthesis of Oxygenated 2-Azabicyclo [2.2.1]heptanes
A palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes has been used to synthesize oxygenated 2-azabicyclo [2.2.1]heptanes . This reaction proceeds efficiently with a broad array of substrates . The products could be further functionalized to build up a library of bridged aza-bicyclic structures .
Construction of Bridged Aza-Bicyclic Structures
The products of the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes can be further functionalized to build up a library of bridged aza-bicyclic structures . This provides a method for the synthesis of complex structures that can be used in various applications.
3. Use as a Unique and Effective Dialkylamino Auxochrome Moiety 7-Azabicyclo[2.2.1]heptane has been used as a unique and effective dialkylamino auxochrome moiety . This suggests that 2-Azabicyclo[2.2.1]heptane hydrochloride could potentially be used in similar applications.
Use in Fluorescent Rhodamine Dye
The use of 7-Azabicyclo[2.2.1]heptane as a dialkylamino auxochrome moiety has been demonstrated in a fluorescent rhodamine dye . This suggests that 2-Azabicyclo[2.2.1]heptane hydrochloride could potentially be used in the development of new fluorescent dyes.
Mechanism of Action
Target of Action
The primary target of 2-Azabicyclo[22A related compound, substituted azabicyclo[221]heptanes, has been reported to act as selective antagonists for the Orexin-1 receptor . The Orexin-1 receptor plays a role in addiction, panic, or anxiety .
Mode of Action
The exact mode of action of 2-Azabicyclo[22It’s worth noting that the related compound, substituted azabicyclo[221]heptanes, acts as selective antagonists for the Orexin-1 receptor . Antagonists typically work by binding to the receptor and blocking its activation, thereby inhibiting the downstream effects.
Biochemical Pathways
The specific biochemical pathways affected by 2-Azabicyclo[22The orexin system, which is targeted by related compounds, consists of two neuropeptides (orexin-a and orexin-b) that exert their mode of action on two receptors (orexin-1 and orexin-2) . The Orexin-1 receptor is believed to play a role in addiction, panic, or anxiety .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Azabicyclo[22One source suggests that a related compound has high gastrointestinal absorption , which could impact its bioavailability.
Safety and Hazards
2-Azabicyclo[2.2.1]heptane hydrochloride is classified as an irritant . It is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) with hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), H335 (May cause respiratory irritation), and H412 (Harmful to aquatic life with long-lasting effects) .
Future Directions
The future directions of 2-Azabicyclo[2.2.1]heptane hydrochloride research could involve further functionalization of the products of the palladium-catalyzed 1,2-aminoacyloxylation reaction to build up a library of bridged aza-bicyclic structures . This could potentially lead to the development of new pharmaceuticals and other useful compounds.
properties
IUPAC Name |
2-azabicyclo[2.2.1]heptane;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N.ClH/c1-2-6-3-5(1)4-7-6;/h5-7H,1-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHUFGQLJZGRCCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1CN2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50602119 |
Source
|
| Record name | 2-Azabicyclo[2.2.1]heptane--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50602119 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azabicyclo[2.2.1]heptane hydrochloride | |
CAS RN |
63838-50-6 |
Source
|
| Record name | 2-Azabicyclo[2.2.1]heptane--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50602119 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-azabicyclo[2.2.1]heptane hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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